Cas no 337534-00-6 (1H-Pyrazole,5-ethoxy-3-methyl-1-(2-methylphenyl)-(9CI))
337534-00-6 structure
Product Name:1H-Pyrazole,5-ethoxy-3-methyl-1-(2-methylphenyl)-(9CI)
CAS No:337534-00-6
MF:C13H16N2O
MW:216.278943061829
CID:1017589
PubChem ID:45094433
Update Time:2025-04-20
1H-Pyrazole,5-ethoxy-3-methyl-1-(2-methylphenyl)-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,5-ethoxy-3-methyl-1-(2-methylphenyl)-(9CI)
- 1H-PYRAZOLE, 5-ETHOXY-3-METHYL-1-(2-METHYLPHENYL)-
- 5-Ethoxy-3-methyl-1-(2-methylphenyl)-1H-pyrazole
- 5-Ethoxy-3-methyl-1-(o-tolyl)-1H-pyrazole
- DTXSID701235942
- 337534-00-6
- DB-279483
-
- Inchi: 1S/C13H16N2O/c1-4-16-13-9-11(3)14-15(13)12-8-6-5-7-10(12)2/h5-9H,4H2,1-3H3
- InChI Key: WKVBVOXLDSSNSG-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC(C)=NN1C1C=CC=CC=1C
Computed Properties
- Exact Mass: 216.126263138g/mol
- Monoisotopic Mass: 216.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 27Ų
1H-Pyrazole,5-ethoxy-3-methyl-1-(2-methylphenyl)-(9CI) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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